Cas no 474706-58-6 ([3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid)
474706-58-6 structure
Product Name:[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
CAS No:474706-58-6
MF:C23H18BF3N2O2
MW:422.207436084747
CID:2670619
PubChem ID:22032227
Update Time:2025-04-21
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Chemical and Physical Properties
Names and Identifiers
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- [3-(TRIFLUOROMETHYL)-1-TRITYL-1H-PYRAZOL-4-YL]BORONIC ACID
- [3-(trifluoromethyl)-1-tritylpyrazol-4-yl]boronic acid
- 474706-58-6
- 3-trifluoromethyl-1-trityl-1H-4-pyrazolylboronic acid
- SCHEMBL3852012
- DB-130870
- AB57860
- (3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-yl)boronic acid
- [3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
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- Inchi: 1S/C23H18BF3N2O2/c25-23(26,27)21-20(24(30)31)16-29(28-21)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16,30-31H
- InChI Key: FDFWSXBWKPQRMJ-UHFFFAOYSA-N
- SMILES: FC(C1C(B(O)O)=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 422.1413425Da
- Monoisotopic Mass: 422.1413425Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
474706-58-6 ([3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid) Related Products
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